Cas no 643094-08-0 (4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester)

4-(Methoxycarbonyl)naphthalene-1-boronic acid is a versatile boronic acid derivative featuring a methoxycarbonyl substituent on the naphthalene ring. It offers excellent reactivity in Suzuki-Miyaura coupling reactions, providing high yields and selectivity. The pinacol ester group further enhances its utility, facilitating efficient transformations in organic synthesis.
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester structure
643094-08-0 structure
Product Name:4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
CAS No:643094-08-0
MF:C18H21BO4
MW:312.167945623398
MDL:MFCD17015822
CID:836000
PubChem ID:22171326
Update Time:2025-08-02

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
    • 1-Naphthalenecarboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID,PINACOL ESTER
    • MWKGABJHBKAZOW-UHFFFAOYSA-N
    • AKOS022184128
    • METHYL 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHALENE-1-CARBOXYLATE
    • 643094-08-0
    • DTXSID80623190
    • AT25678
    • SCHEMBL4468388
    • EN300-7370185
    • Z3241267687
    • 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID, PINACOL ESTER
    • CS-0138245
    • 4-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
    • methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylate
    • DB-087643
    • SY286369
    • Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
    • BS-28987
    • MFCD17015822
    • 4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
    • MDL： MFCD17015822
    • Inchi： 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)15-11-10-14(16(20)21-5)12-8-6-7-9-13(12)15/h6-11H,1-5H3
    • InChI Key： MWKGABJHBKAZOW-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(C(=O)OC)C3C=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 312.15300
  • Monoisotopic Mass: 312.1532893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.92560

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449039093-5g
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
 643094-08-0 95%
5g
 $1024.10 2023-09-01
TRC
M329660-25mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0
25mg
 $64.00 2023-05-17
TRC
M329660-50mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0
50mg
 $69.00 2023-05-17
TRC
M329660-100mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0
100mg
 $98.00 2023-05-17
TRC
M329660-250mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0
250mg
 $178.00 2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GU999-1g
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0 95%
1g
 2616.0CNY 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GU999-200mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0 95%
200mg
 747.0CNY 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GU999-50mg
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0 95%
50mg
 299.0CNY 2021-08-05
Apollo Scientific
OR361347-1g
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0 95%
1g
 £75.00 2025-02-20
Apollo Scientific
OR361347-5g
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
 643094-08-0 95%
5g
 £358.00 2025-02-20

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Related Literature

Related Categories

643094-08-0 (4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.